N-[2-[Methyl(1-pyridin-2-ylethyl)amino]ethyl]but-2-ynamide

• IUPAC Name: N-[2-[methyl(1-pyridin-2-ylethyl)amino]ethyl]but-2-ynamide
• InChI: InChI=1S/C14H19N3O/c1-4-7-14(18)16-10-11-17(3)12(2)13-8-5-6-9-15-13/h5-6,8-9,12H,10-11H2,1-3H3,(H,16,18)
• InChI Key: RXRJIBMRYSVMSE-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCCN(C)C(C)C1=CC=CC=N1
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol

Description

N-[2-[Methyl(1-pyridin-2-ylethyl)amino]ethyl]but-2-ynamide, also known as MPEB, is a chemical compound that has been widely used in scientific research. It belongs to the class of selective metabotropic glutamate receptor 5 (mGluR5) antagonists and has shown potential in the treatment of various neurological disorders.

Mechanism of Action

N-[2-[Methyl(1-pyridin-2-ylethyl)amino]ethyl]but-2-ynamide acts as a selective antagonist of mGluR5, which is a member of the metabotropic glutamate receptor family. mGluR5 is widely distributed in the central nervous system and plays a crucial role in synaptic plasticity, learning, and memory. N-[2-[Methyl(1-pyridin-2-ylethyl)amino]ethyl]but-2-ynamide binds to the allosteric site of mGluR5, which inhibits the receptor's activity. This leads to a decrease in the release of glutamate, which is a neurotransmitter involved in various neurological processes.
Biochemical and Physiological Effects:
The inhibition of mGluR5 by N-[2-[Methyl(1-pyridin-2-ylethyl)amino]ethyl]but-2-ynamide has several biochemical and physiological effects. It leads to a decrease in the release of glutamate, which reduces excitatory synaptic transmission. This, in turn, leads to a decrease in neuronal activity, which has been associated with the treatment of various neurological disorders. N-[2-[Methyl(1-pyridin-2-ylethyl)amino]ethyl]but-2-ynamide has also been shown to reduce the expression of certain genes involved in synaptic plasticity and memory formation.

Advantages and Limitations for Lab Experiments

N-[2-[Methyl(1-pyridin-2-ylethyl)amino]ethyl]but-2-ynamide has several advantages for lab experiments. It is a well-established compound with a known mechanism of action. It has been extensively tested in animal models of various neurological disorders, and the results have been promising. N-[2-[Methyl(1-pyridin-2-ylethyl)amino]ethyl]but-2-ynamide also has several limitations. It has poor solubility in water, which can make it difficult to administer in certain experiments. It also has a short half-life, which can limit its effectiveness in some studies.

Future Directions

There are several future directions for the use of N-[2-[Methyl(1-pyridin-2-ylethyl)amino]ethyl]but-2-ynamide in scientific research. One area of interest is the investigation of its potential in the treatment of addiction. N-[2-[Methyl(1-pyridin-2-ylethyl)amino]ethyl]but-2-ynamide has been shown to reduce drug-seeking behavior in animal models of addiction, and further studies could explore its potential in human subjects. Another area of interest is the investigation of its potential in the treatment of autism spectrum disorders. mGluR5 has been implicated in the pathophysiology of autism, and N-[2-[Methyl(1-pyridin-2-ylethyl)amino]ethyl]but-2-ynamide could be a potential treatment option. Finally, further studies could investigate the use of N-[2-[Methyl(1-pyridin-2-ylethyl)amino]ethyl]but-2-ynamide in combination with other drugs to enhance its effectiveness in the treatment of various neurological disorders.
Conclusion:
In conclusion, N-[2-[Methyl(1-pyridin-2-ylethyl)amino]ethyl]but-2-ynamide is a well-established compound that has shown potential in the treatment of various neurological disorders. Its mechanism of action involves the inhibition of mGluR5, which leads to a decrease in neuronal activity. N-[2-[Methyl(1-pyridin-2-ylethyl)amino]ethyl]but-2-ynamide has several advantages and limitations for lab experiments, and there are several future directions for its use in scientific research.

Synthesis Methods

The synthesis of N-[2-[Methyl(1-pyridin-2-ylethyl)amino]ethyl]but-2-ynamide involves the reaction of 2-bromo-1-(pyridin-2-yl)ethan-1-one with methylamine, followed by the reaction of the resulting intermediate with 2-butyn-1-amine. The final product is obtained after purification using column chromatography. The synthesis of N-[2-[Methyl(1-pyridin-2-ylethyl)amino]ethyl]but-2-ynamide has been reported in several scientific journals, and the procedure is well-established.

Scientific Research Applications

N-[2-[Methyl(1-pyridin-2-ylethyl)amino]ethyl]but-2-ynamide has been extensively used in scientific research to study the role of mGluR5 in various neurological disorders. It has shown potential in the treatment of addiction, anxiety, depression, and schizophrenia. N-[2-[Methyl(1-pyridin-2-ylethyl)amino]ethyl]but-2-ynamide has also been used to investigate the role of mGluR5 in synaptic plasticity and memory formation. The compound has been tested in animal models of these disorders, and the results have been promising.